Cas no 708226-26-0 (2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid)

• Product name: 2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid
• CAS No: 708226-26-0
• MF: C₁₄H₁₂FNO₅S
• MW: 325.31218624115
• CID: 6291583
• PubChem ID: 971436

2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid
• SR-01000278497
• NCGC00093422-01
• Z1349137907
• SR-01000278497-1
• 2-[(5-fluoro-2-methoxyphenyl)sulfonylamino]benzoic acid
• 2-(5-fluoro-2-methoxyphenylsulfonamido)benzoic acid
• 2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzoic acid
• AKOS002288543
• F1639-0363
• AP-263/42373525
• 708226-26-0

• Inchi： 1S/C14H12FNO5S/c1-21-12-7-6-9(15)8-13(12)22(19,20)16-11-5-3-2-4-10(11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key： WGLNOANVNQDXHU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 325.04202182g/mol
• Monoisotopic Mass: 325.04202182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid

Comprehensive Overview of 2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid (CAS No. 708226-26-0)

2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzoic acid core linked to a 5-fluoro-2-methoxybenzenesulfonamido moiety, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its sulfonamide and fluorinated aromatic functional groups, which are known to enhance bioavailability and binding affinity.

The compound's CAS No. 708226-26-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. With the growing demand for small-molecule inhibitors and precision medicine, this compound has garnered attention for its potential role in modulating biological pathways. Its methoxy and fluoro substituents contribute to its metabolic stability, a hot topic in drug design discussions, particularly in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

In recent years, the rise of AI-driven drug discovery has amplified interest in compounds like 2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid. Computational models often highlight its compatibility with targeted therapy approaches, aligning with trends in personalized healthcare. Questions frequently searched in scientific engines include: "How does fluorination impact sulfonamide activity?" or "What are the synthetic routes for CAS 708226-26-0?"—reflecting the compound's relevance in both academic and industrial settings.

From a synthetic chemistry perspective, the preparation of 708226-26-0 involves multi-step organic reactions, including sulfonylation and carboxylic acid coupling. These processes are often discussed in the context of green chemistry, as researchers seek eco-friendly alternatives to traditional methods. The compound’s molecular weight and logP values further make it a candidate for high-throughput screening (HTS) campaigns, a key focus area for biotech startups.

Beyond pharmaceuticals, 2-(5-fluoro-2-methoxybenzenesulfonamido)benzoic acid may have applications in material science, particularly in designing functional polymers or sensors. Its aromatic and polar groups could facilitate interactions with other molecules, a feature explored in supramolecular chemistry. As sustainability becomes a priority, its potential role in biodegradable materials is another avenue for investigation.

In summary, CAS No. 708226-26-0 represents a versatile building block with cross-disciplinary appeal. Whether in drug development, computational chemistry, or innovative materials, this compound continues to inspire research aligned with modern scientific and industrial demands.